Cas no 864860-06-0 (2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product name: 2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864860-06-0
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 6494649

2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• 2-acetamido-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 2-(acetylamino)-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-

• Inchi： 1S/C14H21N3O2S/c1-7(18)16-12-9(11(15)19)8-6-13(2,3)17-14(4,5)10(8)20-12/h17H,6H2,1-5H3,(H2,15,19)(H,16,18)
• InChI Key： FBOKFSSOLBZZHP-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(N)=O)=C(NC(C)=O)SC1=2

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 439.1±45.0 °C(Predicted)
• pka: 14.28±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

2-Acetamido-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide: A Comprehensive Overview

The compound CAS No 864860-06-0, also known as 2-acetamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds and features a thienopyridine core with substituents that confer distinct chemical and biological characteristics. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structure of 2-acetamido-5,5,7,7-tetramethyl-thieno[2,3-c]pyridine-3-carboxamide is characterized by a fused thienopyridine ring system with multiple methyl groups and an acetamido substituent. The presence of these groups influences the molecule's electronic properties and its ability to interact with biological targets. Researchers have explored its potential applications in drug discovery and materials science due to its unique electronic configuration and structural flexibility.

Recent studies have highlighted the importance of heterocyclic compounds like CAS No 864860-06-0 in medicinal chemistry. The thienopyridine framework is known for its ability to act as a scaffold for various bioactive molecules. For instance, derivatives of this compound have shown promising results in inhibiting specific enzymes associated with neurodegenerative diseases. The methyl groups on the molecule enhance its lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins.

In addition to its biological applications, 2-acetamido-thieno[2,3-c]pyridine has also been studied for its potential use in organic electronics. The conjugated system within the molecule allows for efficient electron delocalization, making it a candidate for applications in semiconducting materials. Recent research has focused on optimizing the synthesis process to improve yield and purity while maintaining the molecule's desired properties.

The synthesis of CAS No 864860-06-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyridine core through cyclization reactions followed by selective substitution to introduce the acetamido and methyl groups. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental standpoint, understanding the degradation pathways of compounds like thieno[2,3-c]pyridine derivatives is crucial for assessing their environmental impact. Recent studies have shown that under certain conditions, these compounds can undergo hydrolytic cleavage or microbial degradation. This information is vital for developing sustainable synthetic routes and ensuring minimal environmental footprint.

In conclusion, CAS No 864860-06-0, or 2-acetamido-thieno[2,3-c]pyridine derivative, represents a significant advancement in heterocyclic chemistry. Its unique structure offers opportunities across multiple fields from drug discovery to materials science. As research continues to uncover new applications and optimize synthetic methods for this compound, CAS No 864860-06-0 will likely play an increasingly important role in both academic and industrial settings.